3,4-Dibromo-1-phenyl-1H-pyrrole-2,5-dione

• CAS No.: 65833-14-9
• Molecular Formula: C10H5Br2NO2
• Molecular Weight: 330.96 g/mol
• IUPAC Name: 3,4-dibromo-1-phenylpyrrole-2,5-dione
• InChI: InChI=1S/C10H5Br2NO2/c11-7-8(12)10(15)13(9(7)14)6-4-2-1-3-5-6/h1-5H
• InChI Key: SAOKSEAZOIEPGA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C(=C(C2=O)Br)Br

Description

3,4-Dibromo-1-phenyl-1H-pyrrole-2,5-dione is a useful research compound. Its molecular formula is C10H5Br2NO2 and its molecular weight is 330.96 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Aniline (72 μL, 0.788 mmol) was added to a solution of dibromomaleic anhydride (200 mg, 0.788 mmol) in AcOH (10 mL). The mixture was stirred for 3 h at RT and at 130° C. for 90 mins. After cooling, the mixture was concentrated to dryness and traces of AcOH removed by azeotrope with toluene. The tan residue was purified using silica flash chromatography (5% EtOAc/95% petroleum ether) to yield the desired compound as a pale yellow solid (166 mg, 60%). δH (600 MHz, CDCl3) 7.48 (m, 2H, ArH), 7.41 (tt, 1H, J=7.4 and 1.1 Hz, ArH), 7.33 (m, 2H, ArH); δC (150 MHz, CDCl3) 163.0, 131.0, 130.0, 129.5, 128.8, 126.2.